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Compound of Interest

Compound Name: Al1874

Cat. No.: B605037

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of A1874, a nutlin-based BRD4-degrading PROTAC (Proteolysis Targeting Chimera).
Adherence to these guidelines is crucial for ensuring laboratory safety and minimizing
environmental impact.

Chemical and Physical Properties

A summary of the key quantitative data for A1874 is presented in the table below for easy
reference.
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Property Value Source
CAS Number 2064292-12-0 [11[2]
Molecular Formula C58H62CI3F2N907S [1]
Molecular Weight 1173.59 g/mol [1]
Appearance Solid [1]

DMSO: ~150 mg/mL (127.81
Solubility mM) Water: < 0.1 mg/mL [3]

(insoluble)

) -20°C for up to 12 months 4°C
Storage (Solid) for up to 6 months s

-80°C for up to 6 months -20°C
Storage (In Solvent) for up to 1 month [11[3114]

Experimental Protocols
Handling and Storage

Proper handling and storage of A1874 are critical to maintain its stability and ensure user
safety.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat when handling A1874.

o Ventilation: Handle A1874 in a well-ventilated area, preferably within a chemical fume hood,
to avoid inhalation of any dust or aerosols.

o Storage of Solid Compound: Store the solid form of A1874 in a tightly sealed container at
-20°C for long-term storage (up to one year) or at 4°C for shorter periods (up to six months).

[1]

o Preparation of Stock Solutions:
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o To prepare a stock solution, dissolve A1874 in a suitable solvent such as DMSO. For
example, to achieve a concentration of 10 mM, dissolve the appropriate mass of A1874 in
the calculated volume of DMSO.

o If solubility is an issue, the tube can be warmed to 37°C and sonicated to aid dissolution.

[3]

o Storage of Stock Solutions: Aliquot the stock solution into smaller, single-use vials to avoid
repeated freeze-thaw cycles. Store these aliquots at -80°C for up to six months or at -20°C
for up to one month.[3][4]

In Vitro Experiment Workflow (Example: BRD4
Degradation Assay)

The following is a generalized workflow for an experiment to assess the BRD4 degradation
activity of A1874 in a cancer cell line (e.g., HCT116).

¢ Cell Culture: Culture HCT116 cells in appropriate media and conditions until they reach the
desired confluency.

o Treatment: Treat the cells with varying concentrations of A1874 (e.g., 0-10 uM) for a
specified duration (e.g., 24 hours).[3][4] Include a vehicle control (e.g., DMSO).

o Cell Lysis: After treatment, wash the cells with PBS and lyse them using a suitable lysis
buffer to extract total protein.

¢ Protein Quantification: Determine the protein concentration of each lysate using a standard
protein assay (e.g., BCA assay).

e Western Blotting:
o Separate the protein lysates by SDS-PAGE.
o Transfer the separated proteins to a PVDF membrane.

o Probe the membrane with primary antibodies against BRD4 and a loading control (e.qg.,
GAPDH).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b605037?utm_src=pdf-body
https://www.benchchem.com/product/b605037?utm_src=pdf-body
https://www.glpbio.com/a1874.html
https://www.glpbio.com/a1874.html
https://www.medchemexpress.com/A1874.html
https://www.benchchem.com/product/b605037?utm_src=pdf-body
https://www.benchchem.com/product/b605037?utm_src=pdf-body
https://www.glpbio.com/a1874.html
https://www.medchemexpress.com/A1874.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Incubate with the appropriate secondary antibodies.

o Visualize the protein bands using a suitable detection method.

» Data Analysis: Quantify the band intensities to determine the extent of BRD4 degradation at
different concentrations of A1874.

Signaling Pathway and Mechanism of Action

A1874 is a PROTAC that induces the degradation of the BRD4 protein by hijacking the cell's
natural ubiquitin-proteasome system. It simultaneously binds to BRD4 and an E3 ubiquitin
ligase, forming a ternary complex. This proximity facilitates the ubiquitination of BRD4, marking
it for degradation by the proteasome. By degrading BRD4, A1874 can inhibit the growth of
cancer cells.[5][6][7][8]
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A1874 Mechanism of Action
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Caption: A1874 signaling pathway.

Proper Disposal Procedures
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As a novel research chemical, a specific Safety Data Sheet (SDS) for A1874 should be
consulted for detailed disposal instructions. In the absence of a specific SDS, the following
general procedures for the disposal of hazardous chemical waste in a laboratory setting should
be followed.

Step-by-Step Disposal Guide:

o Waste Identification and Segregation:
o Characterize all waste containing A1874 as hazardous chemical waste.
o Segregate A1874 waste from other waste streams. This includes:

» Solid Waste: Unused or expired solid A1874, contaminated lab supplies (e.g., pipette
tips, gloves, weigh boats).

» Liquid Waste: Solutions containing A1874, including unused stock solutions and
experimental media.

» Sharps Waste: Contaminated needles and syringes.
» Containerization:
o Use clearly labeled, leak-proof, and chemically compatible containers for each waste type.

o Label containers with "Hazardous Waste," the full chemical name ("A1874"), and any
known hazard characteristics (e.g., "Toxic").

e Solid Waste Disposal:

o Collect all solid waste contaminated with A1874 in a designated, lined hazardous waste
container.

o Ensure the container is kept closed when not in use.

» Liquid Waste Disposal:
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o Collect all liquid waste containing A1874 in a sealed, non-reactive hazardous waste
container.

o Do not mix with other incompatible chemical wastes.

o If the solvent is flammable (e.g., DMSO), the waste should be handled accordingly.

e Decontamination of Glassware and Surfaces:

o Decontaminate glassware and work surfaces that have come into contact with A1874.

o Use a suitable solvent (e.g., ethanol or isopropanol) followed by a thorough wash with
soap and water.

o Collect the initial solvent rinse as hazardous liquid waste.

e Arranging for Pickup and Disposal:

o Store the sealed and labeled hazardous waste containers in a designated satellite
accumulation area.

o Follow your institution's specific procedures for arranging the pickup and disposal of
hazardous chemical waste by the Environmental Health and Safety (EHS) department or a
licensed waste disposal contractor.

Disclaimer: The information provided here is intended as a guide for trained laboratory
personnel. Always consult your institution's specific safety and disposal protocols and the
official Safety Data Sheet (SDS) for A1874 before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A1874: Comprehensive Guide to Safe Handling and
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605037#a1874-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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